1-((5-Benzoylthiophen-2-yl)methyl)-3-(3-chlorophenyl)urea

• IUPAC Name: 1-[(5-benzoylthiophen-2-yl)methyl]-3-(3-chlorophenyl)urea
• InChI: InChI=1S/C19H15ClN2O2S/c20-14-7-4-8-15(11-14)22-19(24)21-12-16-9-10-17(25-16)18(23)13-5-2-1-3-6-13/h1-11H,12H2,(H2,21,22,24)
• InChI Key: VMKAYDFBHPWYAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(S2)CNC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H15ClN2O2S
• Molecular Weight: 370.9 g/mol

Description

1-((5-Benzoylthiophen-2-yl)methyl)-3-(3-chlorophenyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound belongs to the class of urea derivatives and has been synthesized using various methods.

Scientific Research Applications

Crystal Structure and Molecular Design

N-p-Bromo­phenyl-N′-2-chloro­benzoyl­urea Study reveals insights into the crystal structure, showcasing how the bromophenyl and chlorophenyl groups align across the C—N bonds. This structural arrangement enables the formation of dimers through intermolecular hydrogen bonds, highlighting the compound's potential for creating stable molecular assemblies (Yamin & Mardi, 2003).

Flufenoxuron A Benzoylurea Pesticide Analysis

discusses the crystal structure of a benzoylurea pesticide, emphasizing the significance of dihedral angles and hydrogen bonding in forming robust molecular architectures. Such studies underscore the potential applications of benzoylurea derivatives in developing new pesticides (Jeon et al., 2014).

Biological Activities and Applications

Antifilarial Agents Synthesis explores a series of substituted ureas demonstrating antifilarial activity against specific parasites. This research illustrates the therapeutic potential of benzoylurea derivatives in treating parasitic infections (Ram et al., 1984).

Anticancer Activity of Urea Derivatives evaluates the cytotoxicity of certain urea derivatives on human adenocarcinoma cells, indicating the possibility of developing novel anticancer drugs based on urea structural frameworks (Gaudreault et al., 1988).

Agricultural and Medical Applications

New Thiourea Derivatives and Their Antipathogenic Activity demonstrates the synthesis of acylthioureas with significant anti-microbial and antibiofilm properties against various bacterial strains. Such findings suggest the utility of these derivatives in creating new anti-microbial agents (Limban et al., 2011).

Hybrid Molecules of Carvacrol and Benzoyl Urea/Thiourea focuses on the insecticidal and antifungal activities of benzoylcarvacryl derivatives. The study highlights the potential of these compounds in agriculture and medicine, offering a foundation for developing novel agents with dual functionalities (Pete et al., 2012).